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Compound of Interest

Chromium potassium sulfate
Compound Name:
dodecahydrate

Cat. No.: B147927

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the preparation of chromium potassium
sulfate standard solutions, essential for a variety of analytical and research applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for chromium potassium sulfate
dodecahydrate (KCr(SOa4)2:12H20), the recommended starting material for the preparation of
chromium standard solutions.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b147927?utm_src=pdf-interest
https://www.benchchem.com/product/b147927?utm_src=pdf-body
https://www.benchchem.com/product/b147927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Value Reference
Chemical Formula KCr(S04)2:12H20 [1]
Molar Mass 499.40 g/mol [2]
Dark purple to violet crystalline
Appearance ) [1]
solid
Solubility in Water ~24 g/100 mL at 20 °C [3114]

Purity (ACS Reagent Grade) >98.0%

Melting Point 89 °C [4]

Experimental Protocol: Preparation of a 1000 ppm
Chromium Standard Solution

This protocol details the steps for preparing a 1000 parts per million (ppm) chromium standard
solution using chromium potassium sulfate dodecahydrate.

Health and Safety Precautions

Chromium potassium sulfate can cause skin and serious eye irritation.[5] It is crucial to handle
the compound in a well-ventilated area, wearing appropriate personal protective equipment
(PPE), including a lab coat, safety goggles, and gloves.[5] Avoid inhaling the dust.[6]

Materials and Equipment

e Chromium (lll) potassium sulfate dodecahydrate (KCr(SOa4)2-12H20), ACS reagent grade
(=98% purity)

Deionized water

Concentrated nitric acid (HNO3)

1000 mL volumetric flask, Class A

Analytical balance (readable to 0.1 mg)
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Weighing paper or boat

Beakers

Glass funnel

Pipettes

Storage bottle (e.g., high-density polyethylene)

Step-by-Step Procedure

Calculate the required mass of chromium potassium sulfate dodecahydrate. To prepare a
1000 ppm (1000 mg/L) chromium standard solution, the required mass of KCr(SOa4)2:12H20
needs to be calculated based on the molar masses of chromium and the entire compound.

o Molar mass of Cr = 51.996 g/mol

o Molar mass of KCr(S0a4)2:12H20 = 499.40 g/mol

Mass of KCr(S0a4)2:12H20 = (1.000 g Cr) * (499.40 g KCr(S0a4)2:12H20 / 51.996 g Cr) =
9.605 g

Weigh the chromium potassium sulfate dodecahydrate. Accurately weigh approximately
9.605 g of chromium potassium sulfate dodecahydrate using an analytical balance.

Dissolve the salt. Transfer the weighed salt to a 500 mL beaker. Add approximately 200 mL
of deionized water and stir with a glass rod until the salt is completely dissolved. Gentle
heating may be applied to aid dissolution, but the solution should be cooled to room
temperature before proceeding.

Acidify the solution. Add 10 mL of concentrated nitric acid to the dissolved salt solution. This
helps to stabilize the chromium ions in the solution.

Transfer to the volumetric flask. Carefully transfer the solution into a 1000 mL volumetric
flask using a glass funnel. Rinse the beaker, glass rod, and funnel several times with small
amounts of deionized water, adding the rinsings to the volumetric flask to ensure a
quantitative transfer.
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e Dilute to the mark. Add deionized water to the volumetric flask until the bottom of the
meniscus is level with the calibration mark.

e Homogenize the solution. Stopper the flask and invert it several times to ensure the solution
is thoroughly mixed and homogeneous.

» Store the standard solution. Transfer the prepared 1000 ppm chromium standard solution to
a clean, clearly labeled storage bottle. Store in a cool, dark place. The stability of the solution
is generally good, but it is recommended to prepare fresh solutions periodically, especially for
high-precision analyses.

Diagrams
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Preparation of 1000 ppm Cr Standard Solution
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Caption: Workflow for preparing a 1000 ppm chromium standard solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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